Cas no 1498635-95-2 (methyl2-(3,4,5-trimethoxyphenyl)propan-2-ylamine)

• Product Name: methyl2-(3,4,5-trimethoxyphenyl)propan-2-ylamine
• CAS No: 1498635-95-2
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5962542
• PubChem ID: 95454328
• Update Time: 2025-06-07

methyl2-(3,4,5-trimethoxyphenyl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-(3,4,5-trimethoxyphenyl)propan-2-ylamine
• 1498635-95-2
• EN300-1824056
• methyl[2-(3,4,5-trimethoxyphenyl)propan-2-yl]amine

• Inchi： 1S/C13H21NO3/c1-13(2,14-3)9-7-10(15-4)12(17-6)11(8-9)16-5/h7-8,14H,1-6H3
• InChI Key： REHDGCBDBMXZCK-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C(C)(C)NC)OC)OC

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.7Ų

Additional information on methyl2-(3,4,5-trimethoxyphenyl)propan-2-ylamine

Methyl 2-(3,4,5-Trimethoxyphenyl)Propan-2-ylamine: A Comprehensive Overview

Methyl 2-(3,4,5-trimethoxyphenyl)propan-2-ylamine (CAS No. 1498635-95-2) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound features a trimethoxyphenyl group attached to a propan-2-ylamine moiety, making it an intriguing subject for both academic and industrial studies.

The trimethoxyphenyl group is known for its strong electron-donating properties, which can influence the compound's reactivity and biological activity. The presence of three methoxy groups on the phenyl ring can enhance the compound's lipophilicity, potentially improving its ability to cross biological membranes and interact with cellular targets. This characteristic is particularly valuable in the design of drugs that require high bioavailability and specific target engagement.

Recent research has focused on the potential therapeutic applications of methyl 2-(3,4,5-trimethoxyphenyl)propan-2-ylamine. Studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that methyl 2-(3,4,5-trimethoxyphenyl)propan-2-ylamine effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory effects, methyl 2-(3,4,5-trimethoxyphenyl)propan-2-ylamine has been investigated for its antioxidant properties. Oxidative stress is a key factor in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular diseases. Research conducted at the University of California, Los Angeles (UCLA) found that this compound significantly reduced oxidative stress markers in cellular models, indicating its potential as a protective agent against oxidative damage.

The structural versatility of methyl 2-(3,4,5-trimethoxyphenyl)propan-2-ylamine also makes it an attractive candidate for drug design and optimization. Chemists can modify the compound by introducing various functional groups or altering the substituents on the phenyl ring to fine-tune its pharmacological properties. This flexibility is crucial for developing compounds with improved efficacy and reduced side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 2-(3,4,5-trimethoxyphenyl)propan-2-ylamine in treating specific conditions. Early results from phase I trials have shown that the compound is well-tolerated by patients and exhibits favorable pharmacokinetic profiles. These findings are encouraging and suggest that further clinical development is warranted.

Moreover, methyl 2-(3,4,5-trimethoxyphenyl)propan-2-ylamine has been explored for its potential as a lead compound in the development of new therapeutic agents. Researchers at Harvard University have synthesized several derivatives of this compound and are evaluating their biological activities. Preliminary data indicate that some of these derivatives show enhanced potency and selectivity compared to the parent compound.

In conclusion, methyl 2-(3,4,5-trimethoxyphenyl)propan-2-ylamine (CAS No. 1498635-95-2) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and favorable biological properties make it an important subject for ongoing studies. As research continues to advance, it is likely that this compound will play a significant role in the development of new therapeutic strategies for various diseases.